Cas no 1227496-95-8 (5-Bromo-6-methoxyindole-3-acetonitrile)
5-Bromo-6-methoxyindole-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-methoxyindole-3-acetonitrile
- 5-Bromo-6-methoxyindole-3-acetonitrile
-
- Inchi: 1S/C11H9BrN2O/c1-15-11-5-10-8(4-9(11)12)7(2-3-13)6-14-10/h4-6,14H,2H2,1H3
- InChI Key: FKMHDFSPFINOFH-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)C(CC#N)=CN2)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 2.4
- Topological Polar Surface Area: 48.8
5-Bromo-6-methoxyindole-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199000462-250mg |
5-Bromo-6-methoxyindole-3-acetonitrile |
1227496-95-8 | 98% | 250mg |
$738.22 | 2023-09-03 | |
| Alichem | A199000462-500mg |
5-Bromo-6-methoxyindole-3-acetonitrile |
1227496-95-8 | 98% | 500mg |
$1094.90 | 2023-09-03 | |
| Alichem | A199000462-1g |
5-Bromo-6-methoxyindole-3-acetonitrile |
1227496-95-8 | 98% | 1g |
$1935.83 | 2023-09-03 |
5-Bromo-6-methoxyindole-3-acetonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-Bromo-6-methoxyindole-3-acetonitrile
Comprehensive Overview of 5-Bromo-6-methoxyindole-3-acetonitrile (CAS No. 1227496-95-8): Properties, Applications, and Industry Insights
5-Bromo-6-methoxyindole-3-acetonitrile (CAS No. 1227496-95-8) is a specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic organic compounds, characterized by its unique bromine and methoxy functional groups, which contribute to its reactivity and potential applications. The molecular structure combines an indole core with a cyanoethyl side chain, making it a versatile intermediate for synthesizing more complex molecules.
In recent years, the demand for indole-based compounds like 5-Bromo-6-methoxyindole-3-acetonitrile has surged due to their role in developing drug candidates and crop protection agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anticancer agents, aligning with the growing focus on targeted therapies in oncology. The compound’s electron-rich aromatic system also makes it valuable for fluorescence labeling in biochemical assays, a hot topic in diagnostic imaging.
The synthesis of 5-Bromo-6-methoxyindole-3-acetonitrile typically involves electrophilic substitution reactions on the indole ring, followed by functional group modifications. Its crystalline form and moderate solubility in organic solvents like DMSO and dichloromethane facilitate its use in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor given the stringent quality standards in pharmaceutical manufacturing.
From an industrial perspective, 5-Bromo-6-methoxyindole-3-acetonitrile is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to reduce waste and improve yield, addressing the environmental concerns associated with traditional halogenation processes. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical sector.
Market analysts highlight the compound’s relevance in patent literature, with several applications filed for its use in neurological disorder treatments and antiviral drugs. Its structure-activity relationship (SAR) is frequently studied to optimize bioavailability and binding affinity, key parameters in medicinal chemistry. Additionally, the rise of AI-driven drug discovery platforms has increased the computational modeling of similar small molecules, further driving demand.
For researchers sourcing 5-Bromo-6-methoxyindole-3-acetonitrile, factors like supply chain stability and regulatory compliance are paramount. The compound is typically available through specialty chemical suppliers with certifications such as ISO 9001, ensuring adherence to Good Manufacturing Practices (GMP). Storage recommendations include protection from light and moisture to maintain stability, as degradation could impact experimental reproducibility.
In conclusion, 5-Bromo-6-methoxyindole-3-acetonitrile (CAS No. 1227496-95-8) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted role in life sciences and material research underscores its importance, while ongoing advancements in synthetic methodologies promise to expand its utility. As industries prioritize precision medicine and sustainable practices, this compound is poised to remain a focal point in scientific and commercial discussions.
1227496-95-8 (5-Bromo-6-methoxyindole-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)